3'-Azido-3'-deoxy-3-methylthymidine 5'-(tetrahydrogen triphosphate)
3'-Azido-3'-deoxy-3-methylthymidine 5'-(tetrahydrogen triphosphate)
Brand Name:
Vulcanchem
CAS No.:
142644-39-1
VCID:
VC0133947
InChI:
InChI=1S/C11H18N5O13P3/c1-6-4-16(11(18)15(2)10(6)17)9-3-7(13-14-12)8(27-9)5-26-31(22,23)29-32(24,25)28-30(19,20)21/h4,7-9H,3,5H2,1-2H3,(H,22,23)(H,24,25)(H2,19,20,21)/t7-,8+,9+/m0/s1
SMILES:
CC1=CN(C(=O)N(C1=O)C)C2CC(C(O2)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)N=[N+]=[N-]
Molecular Formula:
C11H18N5O13P3
Molecular Weight:
521.21 g/mol
3'-Azido-3'-deoxy-3-methylthymidine 5'-(tetrahydrogen triphosphate)
CAS No.: 142644-39-1
Main Products
VCID: VC0133947
Molecular Formula: C11H18N5O13P3
Molecular Weight: 521.21 g/mol
CAS No. | 142644-39-1 |
---|---|
Product Name | 3'-Azido-3'-deoxy-3-methylthymidine 5'-(tetrahydrogen triphosphate) |
Molecular Formula | C11H18N5O13P3 |
Molecular Weight | 521.21 g/mol |
IUPAC Name | [[(2S,3S,5R)-3-azido-5-(3,5-dimethyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate |
Standard InChI | InChI=1S/C11H18N5O13P3/c1-6-4-16(11(18)15(2)10(6)17)9-3-7(13-14-12)8(27-9)5-26-31(22,23)29-32(24,25)28-30(19,20)21/h4,7-9H,3,5H2,1-2H3,(H,22,23)(H,24,25)(H2,19,20,21)/t7-,8+,9+/m0/s1 |
Standard InChIKey | BCKSKZMQRQEMCL-DJLDLDEBSA-N |
Isomeric SMILES | CC1=CN(C(=O)N(C1=O)C)[C@H]2C[C@@H]([C@H](O2)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)N=[N+]=[N-] |
SMILES | CC1=CN(C(=O)N(C1=O)C)C2CC(C(O2)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)N=[N+]=[N-] |
Canonical SMILES | CC1=CN(C(=O)N(C1=O)C)C2CC(C(O2)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)N=[N+]=[N-] |
Synonyms | N(3)-MeAZTTP N(3)-methyl-3'-azido-3'-deoxythymidine 5'-triphosphate N(3)-methyl-AZT-TP N(3)-methyl-AZTTP |
PubChem Compound | 164449 |
Last Modified | Nov 11 2021 |
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